1-(1,1'-Biphenyl-4-yl)-1,4-pentanedione

• IUPAC Name: 1-(4-phenylphenyl)pentane-1,4-dione
• InChI: InChI=1S/C17H16O2/c1-13(18)7-12-17(19)16-10-8-15(9-11-16)14-5-3-2-4-6-14/h2-6,8-11H,7,12H2,1H3
• InChI Key: MPHQUZXOSKQCTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC(=O)C1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C17H16O2
• Molecular Weight: 252.31 g/mol

Description

1-(1,1'-Biphenyl-4-yl)-1,4-pentanedione is a diketone derivative featuring a biphenyl moiety at the 1-position of the pentanedione backbone. This structural motif is significant in medicinal chemistry, as biphenyl derivatives are often used in drug design for their ability to engage with hydrophobic binding pockets in proteins .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1,1’-Biphenyl-4-yl)-1,4-pentanedione typically involves the reaction of biphenyl derivatives with appropriate diketone precursors. One common method includes the use of Friedel-Crafts acylation, where biphenyl is reacted with a diketone in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is carried out under anhydrous conditions to prevent hydrolysis of the catalyst.

Industrial Production Methods: On an industrial scale, the production of 1-(1,1’-Biphenyl-4-yl)-1,4-pentanedione may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions: 1-(1,1’-Biphenyl-4-yl)-1,4-pentanedione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the diketone moiety to alcohols or alkanes.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts like iron(III) chloride (FeCl3) or sulfuric acid (H2SO4).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or alkanes.

Scientific Research Applications

1-(1,1’-Biphenyl-4-yl)-1,4-pentanedione has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and polymers.

Biology: The compound is used in the study of enzyme-catalyzed reactions and as a probe for investigating biochemical pathways.

Industry: The compound is utilized in the production of advanced materials, including liquid crystals and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism by which 1-(1,1’-Biphenyl-4-yl)-1,4-pentanedione exerts its effects involves interactions with specific molecular targets and pathways. For instance, in medicinal chemistry, the compound may inhibit certain enzymes or receptors, leading to therapeutic effects. The biphenyl moiety allows for π-π stacking interactions, which can enhance binding affinity to target proteins.

Comparison with Similar Compounds

Key Observations :

• Sulfur-containing derivatives (e.g., methylsulfanyl) may exhibit altered electronic properties due to the electron-rich thioether group .

Physical Properties Comparison

Compound Name	Melting Point (°C)	Boiling Point (°C)	Solubility
1-(1,1'-Biphenyl-4-yl)-1,4-pentanedione	Not reported	Not reported	Likely low water solubility
1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione	75–78	384.5 (predicted)	Soluble in ethanol, ether, chloroform
1-(2-Furyl)-1,4-pentanedione	45–46	290 (predicted)	Soluble in organic solvents
Ipomeanol (1-(3-Furyl)-1,4-pentanedione)	42–43	74–79 @ 0.001 mm	Oil or crystalline

Key Observations :

• Biphenyl and methylsulfanyl derivatives exhibit higher melting points compared to furyl analogs, likely due to stronger intermolecular interactions (e.g., van der Waals forces in biphenyl, dipole-dipole in thioether) .
• The furyl-substituted compounds (e.g., ipomeanol) exist as oils or low-melting solids, reflecting reduced molecular symmetry .

Key Observations :

• Structural modifications drastically alter bioactivity.
• The biphenyl group’s hydrophobicity may enhance binding to hydrophobic targets (e.g., enzymes, receptors), as seen in related angiotensin II receptor blockers (e.g., irbesartan, losartan) .